Cas no 5426-11-9 ( )

• Product Name: &nbsp
• CAS No: 5426-11-9
• MF: C₁₃H₁₂O₃
• MW: 216.232583999634
• MDL: MFCD00245013
• CID: 940331
• PubChem ID: 224986
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• AC1L5DPD; SBB062440; 2-Isobutyryl-indan-1,3-dion; NSC14010; 2-isobutyryl-indan-1,3-dione; AC1Q6JSQ; AR-1C6899; 2-isobutyryl-1,3-indandione; CTK1H2097; 2-(2-methylpropanoyl)-1h-indene-1,3(2h)-dione;
• 2-(2-methylpropanoyl)indene-1,3-dione
• NSC-14010
• 1,3-Indandione, 2-isobutyryl-
• NSC14010
• 2-isobutyryl-1H-indene-1,3(2H)-dione
• DTXSID50279744
• 2-(2-methylpropanoyl)-2,3-dihydro-1H-indene-1,3-dione
• MS-6853
• SBB062440
• 2-(2-Methylpropanoyl)indane-1,3-dione
• MFCD00245013
• NSC 14010
• 2-isobutyryl-1,3-indandione
• 5426-11-9
• AKOS015994435
•  

• MDL： MFCD00245013
• Inchi： 1S/C13H12O3/c1-7(2)11(14)10-12(15)8-5-3-4-6-9(8)13(10)16/h3-7,10H,1-2H3
• InChI Key： GWZHPSHQKPBGNN-UHFFFAOYSA-N
• SMILES： O=C(C(C)C)C1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 216.07866
• Monoisotopic Mass: 216.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.227
• Boiling Point: 381.8°C at 760 mmHg
• Flash Point: 165.7°C
• Refractive Index: 1.561
• PSA: 51.21
• LogP: 1.90690

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanediones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones Indanediones